molecular formula C10H17N B8756672 3-Cycloheptylpropanenitrile CAS No. 4448-80-0

3-Cycloheptylpropanenitrile

Cat. No.: B8756672
CAS No.: 4448-80-0
M. Wt: 151.25 g/mol
InChI Key: MHLIWISGWFMRES-UHFFFAOYSA-N
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Description

3-Cycloheptylpropanenitrile is a useful research compound. Its molecular formula is C10H17N and its molecular weight is 151.25 g/mol. The purity is usually 95%.
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Properties

CAS No.

4448-80-0

Molecular Formula

C10H17N

Molecular Weight

151.25 g/mol

IUPAC Name

3-cycloheptylpropanenitrile

InChI

InChI=1S/C10H17N/c11-9-5-8-10-6-3-1-2-4-7-10/h10H,1-8H2

InChI Key

MHLIWISGWFMRES-UHFFFAOYSA-N

Canonical SMILES

C1CCCC(CC1)CCC#N

Origin of Product

United States

Synthesis routes and methods

Procedure details

3-Cycloheptylpropionitrile is prepared in this example according to the procedure of Example 1 using a solution of 2-bromocycloheptane (25.57 g; 144.38 mmole); Bu3SnH (50.42 g; 173.26 mmole), acrylonitrile (15.32 g; 288.77 mmole), and AIBN (1.13 g) in toluene (300 ml). Yield is 16 g; mp oil.
Quantity
25.57 g
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reactant
Reaction Step One
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50.42 g
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reactant
Reaction Step Two
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15.32 g
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reactant
Reaction Step Three
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Quantity
1.13 g
Type
reactant
Reaction Step Four
Quantity
300 mL
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solvent
Reaction Step Five

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